Cas no 1852337-48-4 (2-(Chloromethyl)-5-(1,1-difluoroethyl)-1,3,4-oxadiazole)

2-(Chloromethyl)-5-(1,1-difluoroethyl)-1,3,4-oxadiazole structure
1852337-48-4 structure
Product Name:2-(Chloromethyl)-5-(1,1-difluoroethyl)-1,3,4-oxadiazole
CAS No:1852337-48-4
MF:C5H5ClF2N2O
MW:182.555806875229
MDL:MFCD30219012
CID:5616871
PubChem ID:77620788
Update Time:2023-09-06

2-(Chloromethyl)-5-(1,1-difluoroethyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole, 2-(chloromethyl)-5-(1,1-difluoroethyl)-
    • 1852337-48-4
    • 2-(chloromethyl)-5-(1,1-difluoroethyl)-1,3,4-oxadiazole
    • EN300-3161210
    • 2-(Chloromethyl)-5-(1,1-difluoroethyl)-1,3,4-oxadiazole
    • MDL: MFCD30219012
    • Inchi: 1S/C5H5ClF2N2O/c1-5(7,8)4-10-9-3(2-6)11-4/h2H2,1H3
    • InChI Key: FALAMHJMPLNXCI-UHFFFAOYSA-N
    • SMILES: ClCC1=NN=C(C(C)(F)F)O1

Computed Properties

  • Exact Mass: 182.0058468g/mol
  • Monoisotopic Mass: 182.0058468g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.394±0.06 g/cm3(Predicted)
  • Boiling Point: 201.4±50.0 °C(Predicted)
  • pka: -6.77±0.44(Predicted)

2-(Chloromethyl)-5-(1,1-difluoroethyl)-1,3,4-oxadiazole Pricemore >>

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